2-(Benzylsulfanyl)-4,6-bis(4-methylstyryl)nicotinonitrile

• IUPAC Name: 2-benzylsulfanyl-4-[(Z)-2-(4-methylphenyl)ethenyl]-6-[(E)-2-(4-methylphenyl)ethenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C31H26N2S/c1-23-8-12-25(13-9-23)16-18-28-20-29(19-17-26-14-10-24(2)11-15-26)33-31(30(28)21-32)34-22-27-6-4-3-5-7-27/h3-20H,22H2,1-2H3/b18-16-,19-17+
• InChI Key: ZMUSZPDWHRODLZ-JQNBNMKOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC2=CC(=NC(=C2C#N)SCC3=CC=CC=C3)C=CC4=CC=C(C=C4)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\C2=CC(=NC(=C2C#N)SCC3=CC=CC=C3)/C=C/C4=CC=C(C=C4)C
• Molecular Formula: C31H26N2S
• Molecular Weight: 458.6 g/mol

Description

“1,4-bis(4-methylstyryl)benzene” is a promising material for optoelectronic device applications. It has a molecular formula of C19H18O.

Synthesis Analysis

The preparation of “1,4-bis(4-methylstyryl)benzene” nanocrystals has been demonstrated using a wet process and a bottom-up reprecipitation technique.

Molecular Structure Analysis

The molecular structure of “1,4-bis(4-methylstyryl)benzene” has been shown in some studies.

Physical And Chemical Properties Analysis

“1,4-bis(4-methylstyryl)benzene” nanocrystals have been observed to be sphere-like with an average particle size of about 60 nm. The peak wavelengths of the absorption and emission spectra of the nanocrystal dispersion were blue and red shifted, respectively, compared with those of tetrahydrofuran solution.

Mechanism of Action

In the context of optoelectronics, “1,4-bis(4-methylstyryl)benzene” has been used in the synthesis of high stability luminescent heterostructures. The electron transfer within these heterostructures leads to a drastically increased photoluminescence quantum yield.

Safety and Hazards

Specific safety data sheets for “1,4-bis(4-methylstyryl)benzene” suggest that precautions should be taken to avoid dust formation and inhalation, and contact with skin and eyes.

Future Directions

The use of “1,4-bis(4-methylstyryl)benzene” in the fabrication of light sources in underwater optical wireless communication systems has been proposed. Its potential for high-performance green-emitting optoelectronic devices in underwater applications is being explored.